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Compound of Interest

(1S,2R)-Tranylcypromine
Compound Name:
hydrochloride

Cat. No.: B1147964

Essential Safety and Handling Guide for (1S,2R)-
Tranylcypromine Hydrochloride

This guide provides crucial safety and logistical information for laboratory professionals
handling (1S,2R)-Tranylcypromine hydrochloride. Adherence to these procedures is vital for
ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

(1S,2R)-Tranylcypromine hydrochloride is a potent, pharmacologically active compound that
requires careful handling to avoid exposure. The primary hazards include acute oral toxicity,
skin irritation, serious eye irritation, and potential respiratory irritation.[1]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Protects against splashes and
Safety glasses with side airborne particles that can

Eye/Face Protection ) ) S
shields or goggles. cause serious eye irritation.[1]

[2]

Chemical-resistant gloves

] ] (Standard BS EN 374:2003 Prevents skin contact which
Skin Protection ] o
compliant). Inspect gloves can cause irritation.[2]
before use.

Minimizes the risk of
] Laboratory coat or other o
Body Protection ] ] ] contamination of personal
appropriate protective clothing. )
clothing.[2]

A suitable respirator may be ) )
o Protects against respiratory
) ) necessary if a risk assessment ]
Respiratory Protection o ) irritation from airborne
indicates potential for )
) ] particles.[2]
inhalation of dust or aerosols.

Safe Handling and Operational Plan

A systematic approach to handling (1S,2R)-Tranylcypromine hydrochloride is essential to
minimize exposure risk.

Experimental Workflow:
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Caption: Workflow for handling (1S,2R)-Tranylcypromine hydrochloride.
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Step-by-Step Handling Protocol:
e Preparation:
o Ensure the laboratory is equipped with a safety shower and an eye wash station.[2]

o Work within a chemical fume hood to ensure adequate ventilation and to contain any dust
or aerosols.[2]

o Before handling, put on all required PPE as specified in Table 1.
» Handling the Compound:

o Avoid the formation of dust and aerosols during handling.[2]

o Prevent all contact with eyes, skin, and clothing.[2]

o Avoid prolonged or repeated exposure.[1]
e In Case of Exposure:

o Inhalation: If breathing is difficult, move the individual to fresh air and ensure they are in a
comfortable position for breathing. Seek medical attention if symptoms persist.[3]

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with plenty of soap and water. Consult a doctor.[2][3]

o Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes. If contact lenses
are present, remove them if it is easy to do so. Continue rinsing and seek medical
attention.[2][3]

o Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison control center
or a doctor immediately.[3]

o Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[3]
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o Store away from heat and moisture, as decomposition may occur under these conditions.

[2]
o Avoid storage with strong acids/alkalis or strong oxidizing/reducing agents.[2]
Spill and Disposal Plan
Proper management of spills and waste is critical for laboratory and environmental safety.
Spill Cleanup Protocol:

o Ensure adequate ventilation and wear appropriate PPE, including respiratory protection if
necessary.

o Cover the spill with a suitable absorbent material.

o Carefully sweep the material up and place it into an appropriate, labeled container for
disposal.[2]

Waste Disposal Protocol:

o Chemical Waste: All waste containing (1S,2R)-Tranylcypromine hydrochloride should be
considered hazardous.

[¢]

Collect all excess and expired materials in a designated, sealed, and clearly labeled
hazardous waste container.

[¢]

Dispose of the chemical waste through a licensed hazardous material disposal company.

[3]

[¢]

Adhere to all federal, state, and local regulations for the disposal of this material.[3]

[¢]

Crucially, do not pour hazardous chemicals down the drain.[4]
o Contaminated Materials:

o Any materials, such as gloves, absorbent pads, and weighing papers, that come into
contact with the compound should be treated as hazardous waste.
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o Dispose of contaminated packaging and other materials in the same manner as the
chemical waste.[3]

Logical Relationship for Disposal:
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Caption: Disposal workflow for (1S,2R)-Tranylcypromine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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